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Compound of Interest

Compound Name: Oct4 inducer-2

Cat. No.: B13907441 Get Quote

For researchers, scientists, and drug development professionals utilizing Oct4 inducer-2,

ensuring its proper disposal is a critical component of laboratory safety and responsible

chemical handling. While a specific, publicly available Safety Data Sheet (SDS) for Oct4
inducer-2 (CAS No. 1494691-70-1) is not readily accessible, this document outlines the

essential safety and logistical information for its disposal based on general best practices for

handling research-grade chemical compounds with unknown toxicity. Adherence to these

procedures is vital to minimize environmental impact and ensure personnel safety.

Chemical and Physical Properties
A summary of the known quantitative data for Oct4 inducer-2 is provided below. This

information is crucial for understanding the compound's basic characteristics when planning for

its handling and disposal.

Property Value

CAS Number 1494691-70-1

Molecular Formula C₁₄H₁₆N₂O₂S

Molecular Weight 276.35 g/mol

Experimental Protocols
Currently, detailed experimental protocols involving Oct4 inducer-2 are not extensively

published. Researchers should refer to the specific protocols provided by the compound
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supplier or developed in-house. All experimental procedures should be conducted in

accordance with institutional and national laboratory safety guidelines.

Disposal and Decontamination Procedures
The following step-by-step guidance provides a general operational plan for the proper disposal

of Oct4 inducer-2.

Step 1: Personal Protective Equipment (PPE)

Before handling Oct4 inducer-2, all personnel must wear appropriate PPE, including:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A lab coat

Step 2: Waste Segregation

All waste contaminated with Oct4 inducer-2 must be segregated from general laboratory

waste. This includes:

Unused or expired solid Oct4 inducer-2

Solutions containing Oct4 inducer-2

Contaminated consumables (e.g., pipette tips, tubes, gloves)

Step 3: Waste Collection and Labeling

Solid Waste: Collect solid Oct4 inducer-2 and contaminated consumables in a clearly

labeled, sealed container. The label should include "Hazardous Chemical Waste," the name

of the chemical ("Oct4 inducer-2"), the CAS number (1494691-70-1), and the date.

Liquid Waste: Collect liquid waste containing Oct4 inducer-2 in a dedicated, leak-proof, and

clearly labeled container. The label should include the same information as for solid waste,

along with the solvent used.
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Step 4: Storage of Chemical Waste

Store the sealed waste containers in a designated, well-ventilated, and secure area away from

incompatible materials. Follow your institution's guidelines for the storage of chemical waste.

Step 5: Final Disposal

Arrange for the collection and disposal of the chemical waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor. Do not dispose of Oct4 inducer-2 down the drain or in regular trash.

Signaling Pathway and Experimental Workflow
While the precise mechanism of action for Oct4 inducer-2 is not fully elucidated in publicly

available literature, it is known to be an inducer of the transcription factor Oct4, which is a key

regulator of pluripotency. The following diagrams illustrate a general workflow for its disposal

and a simplified representation of its role in activating pluripotency-associated signaling.
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Start: Handling Oct4 inducer-2 Waste

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Segregate Waste
(Solid, Liquid, Consumables)

Step 3a: Collect Solid Waste
in Labeled, Sealed Container

Step 3b: Collect Liquid Waste
in Labeled, Leak-Proof Container

Step 4: Store Waste in
Designated Secure Area

Step 5: Arrange for Professional Disposal
(EHS or Licensed Contractor)

End: Proper Disposal Complete

Click to download full resolution via product page

A generalized workflow for the proper disposal of Oct4 inducer-2.
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A simplified diagram of the proposed signaling action of Oct4 inducer-2.

To cite this document: BenchChem. [Proper Disposal Procedures for Oct4 Inducer-2].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13907441#oct4-inducer-2-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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